Cas no 1036990-23-4 (1-{[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}azetidine)

1-{[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}azetidine structure
1036990-23-4 structure
Product Name:1-{[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}azetidine
CAS No:1036990-23-4
MF:C16H24BNO2
MW:273.17826461792
MDL:MFCD18735839
CID:1057495
PubChem ID:68594445
Update Time:2025-04-20

1-{[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}azetidine Chemical and Physical Properties

Names and Identifiers

    • 4-[(1-Azetidinyl)methyl]phenylboronic Acid Pinacol Ester
    • 1-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]Azetidine
    • 1-{[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}azetidine
    • A1-35946
    • CS-0176545
    • SB52208
    • BS-29969
    • DA-16068
    • 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)azetidine
    • 1036990-23-4
    • SCHEMBL3319981
    • MDL: MFCD18735839
    • Inchi: 1S/C16H24BNO2/c1-15(2)16(3,4)20-17(19-15)14-8-6-13(7-9-14)12-18-10-5-11-18/h6-9H,5,10-12H2,1-4H3
    • InChI Key: NECJDNOVQJOGHG-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC(=CC=2)CN2CCC2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 273.1900092g/mol
  • Monoisotopic Mass: 273.1900092g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.7Ų

1-{[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}azetidine Pricemore >>

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